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Compound of Interest

2-(Pyrrolidin-2-YL )ethanol
Compound Name:
hydrochloride

Cat. No.: B596933

Introduction

2-(Pyrrolidin-2-YL)ethanol, commonly known as Prolinol, is a chiral amino alcohol derived from
the amino acid proline. It serves as a crucial and versatile chiral building block in the field of
organic synthesis.[1] Due to the high optical purity and ready availability of its precursor,
proline, enantiomerically pure forms of prolinol are widely accessible.[1] The compound is
typically handled and stored as its hydrochloride salt, 2-(Pyrrolidin-2-YL)ethanol
hydrochloride, to enhance stability and ease of use.

Applications in Research and Drug Development

The primary application of 2-(Pyrrolidin-2-YL)ethanol hydrochloride lies in its use as a chiral
auxiliary and a precursor in the asymmetric synthesis of complex molecules. Its bifunctional
nature (containing both an amine and a hydroxyl group) allows for the construction of various
chiral ligands, catalysts, and pharmacologically active compounds.[2][3]

Researchers in drug development utilize prolinol derivatives to synthesize a wide range of
therapeutic agents. The pyrrolidine scaffold is a common motif in many pharmaceuticals. The
biological context of its precursor, L-proline, is also of significant interest. The proline
biosynthetic pathway, involving the enzyme pyrroline-5-carboxylate reductase (PYCR), is
implicated in cancer metabolism, making intermediates and analogs relevant for study in
oncology.[4][5]
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Synthesis Overview

The most direct and common method for synthesizing 2-(Pyrrolidin-2-YL)ethanol is the
reduction of the carboxylic acid group of L-proline.[1][6] This is typically achieved using a
powerful reducing agent, such as lithium aluminum hydride (LiAIH4). The resulting prolinol base
is then converted to its hydrochloride salt by treatment with hydrochloric acid.

Quantitative Data Summary

The following table summarizes the key properties of the final product.

Property Value Reference

2-(Pyrrolidin-2-YL)ethanol

Chemical Name _ [7]
hydrochloride
CAS Number 19432-88-3 [7]
Molecular Formula CeH14CINO [7]
Molecular Weight 151.63 g/mol [7]
Canonical SMILES C1CC(NC1)CCcOo [7]
Appearance White to off-white solid General
Precursor L-Proline [1]

Experimental Protocols

Protocol 1: Synthesis of 2-(Pyrrolidin-2-YL)ethanol (Prolinol) via Reduction of L-Proline

This protocol details the reduction of L-proline to L-prolinol using lithium aluminum hydride
(LiAIH4).

Materials and Reagents:
e L-Proline

e Lithium aluminum hydride (LiAlH4)
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e Anhydrous Tetrahydrofuran (THF)
e Sodium sulfate (Na2S0a4), anhydrous
e Deionized water

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), carefully add a
suspension of LiAlH4 in anhydrous THF to a three-necked round-bottom flask equipped with
a reflux condenser, a dropping funnel, and a magnetic stirrer.

» Addition of Proline: Dissolve L-proline in anhydrous THF and add it dropwise to the LiAlH4
suspension via the dropping funnel. The addition should be controlled to maintain a gentle
reflux.

» Reaction: After the addition is complete, heat the mixture to reflux and maintain for several
hours until the reaction is complete (monitor by TLC).

e Quenching: Cool the reaction mixture in an ice bath. Cautiously quench the excess LiAlH4 by
the slow, dropwise addition of water, followed by a 15% aqueous NaOH solution, and then
again by water.

o Workup: Filter the resulting solid (aluminum salts) and wash it thoroughly with THF.
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o Extraction: Combine the filtrate and the washings. Dry the organic solution over anhydrous
sodium sulfate.

» Concentration: Filter off the drying agent and concentrate the solution using a rotary
evaporator to yield crude 2-(Pyrrolidin-2-YL)ethanol as an oil or low-melting solid.

Protocol 2: Preparation of 2-(Pyrrolidin-2-YL)ethanol Hydrochloride

This protocol describes the conversion of the prolinol base to its hydrochloride salt.

Materials and Reagents:

e 2-(Pyrrolidin-2-YL)ethanol (from Protocol 1)

e Anhydrous diethyl ether (or other suitable solvent like isopropanol)

e Hydrochloric acid solution (e.g., 2M in diethyl ether or gaseous HCI)

o Beaker or flask

o Magnetic stirrer

« Filtration apparatus (e.g., Buchner funnel)

Procedure:

» Dissolution: Dissolve the crude 2-(Pyrrolidin-2-YL)ethanol in a minimal amount of anhydrous
diethyl ether.

« Acidification: While stirring, slowly add a solution of hydrochloric acid in diethyl ether. A white
precipitate of the hydrochloride salt will form immediately.

« |solation: Continue stirring for a short period to ensure complete precipitation. Collect the
solid product by vacuum filtration.

e Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to
remove any unreacted starting material or impurities.
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¢ Drying: Dry the purified 2-(Pyrrolidin-2-YL)ethanol hydrochloride product under vacuum.

Visualizations
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Caption: Workflow for the synthesis of 2-(Pyrrolidin-2-YL)ethanol HCI.
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Caption: Biological and synthetic relationship of L-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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